Cas no 1261585-36-7 (2'-Iodo-4'-methylpropiophenone)

• Product Name: 2'-Iodo-4'-methylpropiophenone
• CAS No: 1261585-36-7
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 4965200
• Update Time: 2025-05-19

2'-Iodo-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-4'-methylpropiophenone

• Inchi： 1S/C10H11IO/c1-3-10(12)8-5-4-7(2)6-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： SMNMDFLNJRVEHY-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C(CC)=O

Computed Properties

• Exact Mass: 273.98546 g/mol
• Monoisotopic Mass: 273.98546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 274.10

Additional information on 2'-Iodo-4'-methylpropiophenone

Introduction to 2'-Iodo-4'-methylpropiophenone (CAS No. 1261585-36-7)

2'-Iodo-4'-methylpropiophenone (CAS No. 1261585-36-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has found applications in various research areas, including the development of novel pharmaceuticals and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 2'-Iodo-4'-methylpropiophenone.

The molecular formula of 2'-Iodo-4'-methylpropiophenone is C₁₀H₁₀I₁O₁, with a molecular weight of approximately 259.09 g/mol. The compound consists of a phenyl ring substituted with an iodine atom at the 2' position and a methylpropionyl group at the 4' position. The presence of the iodine atom imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in organic synthesis.

In terms of physical properties, 2'-Iodo-4'-methylpropiophenone is typically a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point is around 70-75°C, and it exhibits moderate stability under standard laboratory conditions. However, care should be taken to store the compound in a cool, dry place to prevent degradation.

The synthesis of 2'-Iodo-4'-methylpropiophenone can be achieved through several routes, each with its own advantages and limitations. One common method involves the iodination of 4-methylpropiophenone using an appropriate iodinating agent such as sodium iodide or iodine monochloride. This reaction typically proceeds under mild conditions and yields the desired product in good yield. Another approach involves the coupling of 2-iodobenzaldehyde with methyl propionate using transition metal catalysts such as palladium or nickel complexes. This method offers high selectivity and can be scaled up for industrial production.

In recent years, 2'-Iodo-4'-methylpropiophenone has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors of specific enzymes involved in various disease pathways. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from 2'-Iodo-4'-methylpropiophenone, which exhibited potent inhibitory activity against protein kinases implicated in cancer progression.

Beyond medicinal chemistry, 2'-Iodo-4'-methylpropiophenone has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored the use of this compound as a precursor for the synthesis of conjugated polymers with tunable bandgaps and high charge carrier mobilities. A recent study published in Advanced Materials demonstrated that polymers derived from 2'-Iodo-4'-methylpropiophenone-based monomers exhibited excellent performance in organic solar cells.

The environmental impact and safety profile of 2'-Iodo-4'-methylpropiophenone are important considerations for its widespread use. Studies have shown that this compound does not pose significant environmental hazards when handled properly and disposed of according to standard guidelines. However, it is essential to follow good laboratory practices to minimize any potential risks associated with its use.

In conclusion, 2'-Iodo-4'-methylpropiophenone (CAS No. 1261585-36-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable intermediate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.